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Abstract
Triisononanoin, a triester of glycerin and isononanoic acid, is a versatile synthetic emollient

and viscosity-controlling agent with widespread applications in the cosmetic and personal care

industries. This technical guide provides a comprehensive analysis of its chemical structure,

physicochemical properties, synthesis, and analytical characterization. Detailed experimental

methodologies are presented to facilitate further research and application in various scientific

and industrial settings.

Chemical Identity and Structure
Triisononanoin is the triester formed from the esterification of one molecule of glycerin with

three molecules of isononanoic acid. Isononanoic acid is a branched-chain nine-carbon fatty

acid, with the most common isomer being 3,5,5-trimethylhexanoic acid.

Molecular Formula: C₃₀H₅₆O₆[1]

IUPAC Name: 2,3-bis(3,5,5-trimethylhexanoyloxy)propyl 3,5,5-trimethylhexanoate[1]

CAS Numbers: 56554-53-1, 206354-95-2[1][2]

Synonyms: Glyceryl triisononanoate, Propane-1,2,3-triyl 3,5,5-trimethylhexanoate[1][2]
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To visualize the chemical structure and the synthetic relationship, the following diagram is

provided:
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Click to download full resolution via product page

Figure 1: Synthesis of Triisononanoin from Glycerol and Isononanoic Acid.

Physicochemical Properties
A summary of the key physicochemical properties of Triisononanoin is presented in Table 1.

This data is essential for formulation development, safety assessment, and understanding its

behavior in various systems.

Property Value Reference

Molecular Weight 512.77 g/mol [1]

Appearance Clear, odorless liquid

Boiling Point
516.00 to 517.00 °C @ 760.00

mm Hg (est.)

Melting Point Not available

Density ~0.95 g/cm³ (estimated)

Solubility
Insoluble in water; Soluble in

alcohol

logP (octanol/water) 8.9 (estimated) [1]

Synthesis of Triisononanoin
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Triisononanoin is synthesized via the Fischer-Speier esterification of glycerol with isononanoic

acid.[3] This reaction is typically catalyzed by a strong acid and involves the removal of water to

drive the equilibrium towards the formation of the triester.

General Experimental Protocol: Fischer-Speier
Esterification
The following protocol outlines a general procedure for the synthesis of Triisononanoin.

Researchers should optimize the reaction conditions based on their specific laboratory setup

and desired product purity.

Materials:

Glycerol (1.0 molar equivalent)

Isononanoic acid (3.3 molar equivalents, slight excess to drive the reaction)

Acid catalyst (e.g., p-toluenesulfonic acid, 0.02 molar equivalents)

Toluene (as a solvent for azeotropic removal of water)

5% (w/v) Sodium bicarbonate solution

Anhydrous magnesium sulfate

Organic solvent for extraction (e.g., ethyl acetate)

Apparatus:

Round-bottom flask

Dean-Stark apparatus

Reflux condenser

Heating mantle with magnetic stirrer

Separatory funnel
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Rotary evaporator

Procedure:

To a round-bottom flask equipped with a Dean-Stark apparatus and reflux condenser, add

glycerol, isononanoic acid, p-toluenesulfonic acid, and toluene.

Heat the reaction mixture to reflux with vigorous stirring. The water produced during the

esterification will be collected in the Dean-Stark trap.

Monitor the reaction progress by measuring the amount of water collected. The reaction is

considered complete when the theoretical amount of water has been collected.

Cool the reaction mixture to room temperature.

Dilute the mixture with ethyl acetate and transfer it to a separatory funnel.

Wash the organic layer sequentially with 5% sodium bicarbonate solution (to neutralize the

acid catalyst) and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure using a rotary evaporator to obtain the crude Triisononanoin.

Purify the crude product by vacuum distillation or column chromatography if necessary.
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Synthesis Workflow
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2. Heat to Reflux
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(Collection of theoretical water)

4. Cool Down

5. Work-up
(Dilution, Washing, Drying)

6. Solvent Removal
(Rotary Evaporation)

7. Purification
(Vacuum Distillation/Chromatography)
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Figure 2: General workflow for the synthesis and purification of Triisononanoin.
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Analytical Characterization
The identity and purity of synthesized Triisononanoin can be confirmed using a variety of

analytical techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile

compounds.

Experimental Protocol:

Instrument: Gas chromatograph coupled to a mass spectrometer.

Column: A non-polar capillary column (e.g., DB-5ms) is suitable.

Carrier Gas: Helium at a constant flow rate.

Injection: A small amount of the sample dissolved in a suitable solvent (e.g., hexane) is

injected in split mode.

Oven Program: A temperature gradient program is used to separate the components. For

example, start at 150°C, hold for 1 minute, then ramp to 300°C at 10°C/min, and hold for 10

minutes.

MS Detection: The mass spectrometer is operated in electron ionization (EI) mode, scanning

a mass range of m/z 50-600.

The resulting mass spectrum can be compared with reference libraries for identification.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are invaluable for elucidating the chemical structure of

Triisononanoin.

Experimental Protocol:

Instrument: NMR spectrometer (e.g., 400 MHz).
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Solvent: Deuterated chloroform (CDCl₃).

Procedure: Dissolve a small amount of the sample in the deuterated solvent and acquire the

¹H and ¹³C NMR spectra.

The expected chemical shifts in the ¹H NMR spectrum would include signals for the methyl and

methylene protons of the isononanoyl chains and the glyceryl backbone. The ¹³C NMR

spectrum would show characteristic signals for the carbonyl carbons of the ester groups, as

well as the carbons of the alkyl chains and the glycerol moiety.

Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is used to identify the functional groups present in the molecule.

Experimental Protocol:

Instrument: FTIR spectrometer.

Sample Preparation: A thin film of the liquid sample can be placed between two salt plates

(e.g., NaCl or KBr).

Analysis: The infrared spectrum is recorded over a range of 4000-400 cm⁻¹.

Key characteristic absorption bands for Triisononanoin would include a strong C=O stretching

vibration for the ester functional group (around 1740 cm⁻¹) and C-H stretching vibrations for the

alkyl chains (around 2800-3000 cm⁻¹).
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Analytical Workflow
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Figure 3: A logical workflow for the analytical characterization of Triisononanoin.

Applications and Safety
Triisononanoin is primarily used in cosmetic and personal care products as a skin-

conditioning agent and a viscosity-controlling agent.[4] Its emollient properties help to soften

and smooth the skin, while its ability to modify viscosity allows for the desired texture in

formulations such as creams, lotions, and makeup. It is generally considered safe for use in

cosmetics, with a low potential for irritation and sensitization.

Conclusion
This technical guide has provided a detailed overview of the chemical structure, properties,

synthesis, and analysis of Triisononanoin. The presented information and experimental

protocols offer a valuable resource for researchers, scientists, and drug development

professionals working with this versatile compound. The combination of its favorable

physicochemical properties and established safety profile makes Triisononanoin a significant

ingredient in various formulations, with potential for further applications in diverse scientific

fields.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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